Cas no 624736-07-8 (2-Propenamide, N-2-anthracenyl-2-methyl-)

• Product Name: 2-Propenamide, N-2-anthracenyl-2-methyl-
• CAS No: 624736-07-8
• MF: C₁₈H₁₅NO
• MW: 261.317804574966
• CID: 443587
• PubChem ID: 57957163
• Update Time: 2025-04-19

2-Propenamide, N-2-anthracenyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-2-anthracenyl-2-methyl-
• N-anthracen-2-yl-2-methylprop-2-enamide
• SCHEMBL13609717
• DTXSID70728507
• N-(ANTHRACEN-2-YL)-2-METHYLPROP-2-ENAMIDE
• 624736-07-8

• Inchi： 1S/C18H15NO/c1-12(2)18(20)19-17-8-7-15-9-13-5-3-4-6-14(13)10-16(15)11-17/h3-11H,1H2,2H3,(H,19,20)
• InChI Key： FDFZXCZBCNBAGX-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NC1C=CC2=CC3C=CC=CC=3C=C2C=1

Computed Properties

• Exact Mass: 261.11545
• Monoisotopic Mass: 261.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1